Cas no 57224-68-7 (Benzeneethanamine, 4-(pentyloxy)-)

• Product Name: Benzeneethanamine, 4-(pentyloxy)-
• CAS No: 57224-68-7
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 1603824
• PubChem ID: 216647
• Update Time: 2025-04-21

Benzeneethanamine, 4-(pentyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 4-(pentyloxy)-
• SCHEMBL7909369
• 4-(Pentyloxy)benzeneethanamine
• DTXSID701306258
• A8161
• 2-(4-(Pentyloxy)phenyl)ethanamine
• 57224-68-7
• AKOS000156924
• DB-315899
• 2-[4-(PENTYLOXY)PHENYL]ETHAN-1-AMINE
• 2-(4-pentoxyphenyl)ethanamine

• Inchi： 1S/C13H21NO/c1-2-3-4-11-15-13-7-5-12(6-8-13)9-10-14/h5-8H,2-4,9-11,14H2,1H3
• InChI Key： ZVKHXKDWBUFMFI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CCN)CCCCC

Computed Properties

• Exact Mass: 207.16243
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.959
• PSA: 35.25